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Compound of Interest

(S)-2-amino-5-methoxytetralin
Compound Name:
hydrochloride

Cat. No.: B1357147

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-2-amino-5-methoxytetralin hydrochloride is a synthetic compound with the molecular
formula C11H16CINO. It is relevant in medicinal chemistry and drug discovery as an
intermediate for the synthesis of various active compounds, including the non-ergot dopamine
agonist Rotigotine, which is used in the treatment of Parkinson's disease[1]. This document
provides detailed protocols for the preparation of stock solutions of (S)-2-amino-5-
methoxytetralin hydrochloride, ensuring accurate and reproducible experimental results.

Compound Information

A summary of the key physical and chemical properties of (S)-2-amino-5-methoxytetralin
hydrochloride is presented in Table 1.

Table 1: Physical and Chemical Properties of (S)-2-amino-5-methoxytetralin hydrochloride
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Property Value Reference
CAS Number 58349-17-0 [2][3]
Molecular Formula C11H16CINO [2][4]
Molecular Weight 213.70 g/mol [2][41[5]
Appearance White to off-white solid [5]

Purity >95% [2]

Water Solubility 39.6 g/L at 20°C

Health and Safety

(S)-2-amino-5-methoxytetralin hydrochloride is classified as harmful if swallowed, causes
skin irritation, serious eye irritation, and may cause respiratory irritation[3]. It is imperative to
handle this compound in a well-ventilated area, preferably a fume hood, and to wear
appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and
gloves[3]. Avoid inhalation of dust and contact with skin and eyes[3].

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

Dimethyl sulfoxide (DMSO) is a common solvent for preparing stock solutions of organic
compounds for in vitro studies.

Materials:

(S)-2-amino-5-methoxytetralin hydrochloride (solid)

Anhydrous Dimethyl sulfoxide (DMSO)

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Calibrated micropipettes
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e \ortex mixer
Protocol:

o Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, the required mass
of (S)-2-amino-5-methoxytetralin hydrochloride is calculated as follows:

o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass (mg) = 10 mmol/L x 0.001 L x 213.70 g/mol x 1000 mg/g = 2.137 mg

» Weigh the compound: Carefully weigh out 2.137 mg of (S)-2-amino-5-methoxytetralin
hydrochloride using a calibrated analytical balance and transfer it to a sterile
microcentrifuge tube or amber glass vial.

e Add solvent: Add 1 mL of anhydrous DMSO to the tube containing the compound.

e Dissolve the compound: Close the tube or vial securely and vortex thoroughly until the solid
is completely dissolved. Gentle warming in a water bath (37°C) may be used to aid
dissolution if necessary.

o Storage: Store the 10 mM stock solution at -20°C for short-term storage (up to 1 month) or at
-80°C for long-term storage (up to 6 months)[3]. Avoid repeated freeze-thaw cycles.

Preparation of Aqueous Stock Solutions

While DMSO is a common solvent, for certain applications, an aqueous stock solution may be
preferred. Given the water solubility of 39.6 g/L, it is possible to prepare aqueous solutions.

Materials:

(S)-2-amino-5-methoxytetralin hydrochloride (solid)

Sterile deionized or distilled water

Calibrated analytical balance

Volumetric flask
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e Magnetic stirrer and stir bar
Protocol:

o Calculate the required mass: For example, to prepare 10 mL of a 10 mM aqueous stock
solution:

o Mass (mg) = 10 mmol/L x 0.010 L x 213.70 g/mol x 1000 mg/g = 21.37 mg

e Weigh the compound: Weigh out 21.37 mg of (S)-2-amino-5-methoxytetralin
hydrochloride and transfer it to a 10 mL volumetric flask.

e Add solvent and dissolve: Add a portion of the sterile water (e.g., 5-7 mL) to the volumetric
flask. Place a magnetic stir bar in the flask and stir on a magnetic stirrer until the compound
is fully dissolved.

e Bring to volume: Once dissolved, carefully add sterile water to the 10 mL mark on the
volumetric flask.

e Storage: Aqueous solutions are generally less stable than DMSO stocks. It is recommended
to prepare fresh aqueous solutions for each experiment. If short-term storage is necessary,
store at 4°C for no longer than 24 hours.

Data Presentation

Table 2: Solubility and Recommended Storage Conditions for Stock Solutions

. Recommended Short-Term Long-Term
Maximum
Solvent . Stock Storage (= 1 Storage (< 6
Solubility .
Concentration  month) months)
Not explicitly
defined, but
DMSO N 10 mM -20°C[3] -80°CJ[3]
sufficient for 210
mM
39.6 g/L (approx. 4°C (prepare Not
Water o/L (app <10 mM (prep
185 mM) at 20°C fresh) Recommended
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Visualizations
Experimental Workflow

The following diagram illustrates the general workflow for preparing a stock solution of (S)-2-
amino-5-methoxytetralin hydrochloride.
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Caption: Workflow for stock solution preparation.

Hypothetical Signaling Pathway

As an intermediate for a dopamine agonist, (S)-2-amino-5-methoxytetralin hydrochloride is
a precursor to compounds that would interact with dopamine receptors. The following diagram
depicts a simplified, hypothetical signaling pathway involving a dopamine D2 receptor, a target
of many dopamine agonists.
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Caption: Hypothetical Dopamine D2 receptor signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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